Cas no 4590-28-7 (N''-formyl-3-nitrobenzohydrazide)

• Product Name: N''-formyl-3-nitrobenzohydrazide
• CAS No: 4590-28-7
• MF: C₈H₇N₃O₄
• MW: 209.158881425858
• CID: 930076
• PubChem ID: 5042531
• Update Time: 2025-04-19

N''-formyl-3-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N''-formyl-3-nitrobenzohydrazide
• benzoic acid, 3-nitro-, 2-formylhydrazide
• N'-Formyl-3-nitrobenzohydrazide
• DS-011820
• SR-01000402431
• NSC137908
• MLS000584292
• DTXSID40407716
• N-[(3-nitrobenzoyl)amino]formamide
• AKOS001607935
• SR-01000402431-1
• NSC-137908
• 4590-28-7
• HMS3379M12
• SMR000203455
• CHEMBL1447240
• HMS2593E14

• Inchi： 1S/C8H7N3O4/c12-5-9-10-8(13)6-2-1-3-7(4-6)11(14)15/h1-5H,(H,9,12)(H,10,13)
• InChI Key： WWYVVPPAZIGLTR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])NNC=O

Computed Properties

• Exact Mass: 209.04371
• Monoisotopic Mass: 209.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 101.34